Cas no 2679812-97-4 ([(2S)-1-(tert-butoxy)-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]carbamic acid)

• Product Name: [(2S)-1-(tert-butoxy)-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]carbamic acid
• CAS No: 2679812-97-4
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 5798440
• PubChem ID: 165919305
• Update Time: 2025-10-21

[(2S)-1-(tert-butoxy)-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]carbamic acid Chemical and Physical Properties

Names and Identifiers

• [(2S)-1-(tert-butoxy)-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]carbamic acid
• EN300-28286222
• 2679812-97-4

• Inchi： 1S/C14H19NO5/c1-14(2,3)20-12(17)11(15-13(18)19)8-9-4-6-10(16)7-5-9/h4-7,11,15-16H,8H2,1-3H3,(H,18,19)/t11-/m0/s1
• InChI Key： HGWOSYRIKCFDMI-NSHDSACASA-N
• SMILES： O(C([C@H](CC1C=CC(=CC=1)O)NC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.9Ų

Additional information on [(2S)-1-(tert-butoxy)-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]carbamic acid

Comprehensive Overview of [(2S)-1-(tert-butoxy)-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]carbamic acid (CAS No. 2679812-97-4)

[(2S)-1-(tert-butoxy)-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]carbamic acid (CAS No. 2679812-97-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as TBHP-O-Carbamic Acid, is characterized by its chiral center, tert-butoxy group, and hydroxyphenyl moiety, which collectively contribute to its biological activity and pharmacological profile.

The synthesis of [(2S)-1-(tert-butoxy)-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]carbamic acid involves a multi-step process that ensures the formation of the desired stereoisomer. The initial step typically involves the reaction of tert-butanol with a suitable electrophile to form the tert-butoxy intermediate. Subsequent steps include the introduction of the hydroxyphenyl group and the formation of the carbamic acid moiety. The chiral center is introduced through enantioselective catalysis or resolution techniques, ensuring the production of the (S) enantiomer.

Recent studies have highlighted the potential of [(2S)-1-(tert-butoxy)-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]carbamic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been reported to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, which are critical factors in the pathogenesis of these diseases.

In addition to its neuroprotective properties, [(2S)-1-(tert-butoxy)-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]carbamic acid has demonstrated anti-inflammatory activity. In vitro studies have shown that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. This dual mechanism of action—neuroprotection and anti-inflammation—makes it a promising candidate for further clinical development.

The pharmacokinetic properties of [(2S)-1-(tert-butoxy)-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]carbamic acid have also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing in preclinical models. These characteristics are crucial for its potential use as a therapeutic agent in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of [(2S)-1-(tert-butoxy)-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]carbamic acid. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

The structural features of [(2S)-1-(tert-butoxy)-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]carbamic acid also make it an attractive candidate for drug design and optimization. The tert-butoxy group provides steric protection, enhancing metabolic stability and reducing off-target effects. The hydroxyphenyl moiety contributes to its binding affinity for specific receptors or enzymes, which can be further optimized through structure-based drug design approaches.

In conclusion, [(2S)-1-(tert-butoxy)-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]carbamic acid (CAS No. 2679812-97-4) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features, combined with its favorable pharmacological properties, make it an exciting area of research in medicinal chemistry. Ongoing studies and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.